(3S*,4S*)-1-[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]-4-(4-morpholinyl)-3-pyrrolidinol

• IUPAC Name: (3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol
• InChI: InChI=1S/C18H23FN4O2/c19-15-2-3-16(23-5-1-4-20-23)14(10-15)11-21-12-17(18(24)13-21)22-6-8-25-9-7-22/h1-5,10,17-18,24H,6-9,11-13H2/t17-,18-/m0/s1
• InChI Key: YLLAFGHXYGZSDT-ROUUACIJSA-N
• Canonical SMILES: C1COCCN1C2CN(CC2O)CC3=C(C=CC(=C3)F)N4C=CC=N4
• Isomeric SMILES: C1COCCN1[C@H]2CN(C[C@@H]2O)CC3=C(C=CC(=C3)F)N4C=CC=N4
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

This compound is part of a class of chemicals that involve heterocyclic structures, incorporating elements such as fluorine, nitrogen, and oxygen within its molecular framework. These structural features suggest the compound's potential in various chemical and biological applications due to the unique properties these heteroatoms confer.

Synthesis Analysis

The synthesis of complex molecules like "(3S*,4S*)-1-[5-fluoro-2-(1H-pyrazol-1-yl)benzyl]-4-(4-morpholinyl)-3-pyrrolidinol" typically involves multi-step organic reactions, starting from simpler molecules and gradually building up the desired structure. For instance, compounds with morpholine and pyrrolidinone structures are often synthesized through reactions involving nucleophilic substitution, condensation, and sometimes, ring-closure reactions to form the heterocyclic components (Yoon et al., 2012).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using techniques like NMR, IR, and X-ray crystallography. These methods reveal the spatial arrangement of atoms within the molecule, including stereochemistry and conformation. For example, compounds containing morpholine and pyrrolidinone units often exhibit specific conformational structures due to the ring tension and the nature of substituents, which can be elucidated through X-ray diffraction studies (Prasad et al., 2018).